Cas no 886761-68-8 ((E)-3-(3-chloro-5-(trifluoromethoxy)phenyl)acrylic acid)

(E)-3-(3-Chloro-5-(trifluoromethoxy)phenyl)acrylic acid is a fluorinated aromatic acrylic acid derivative with applications in pharmaceutical and agrochemical research. Its key structural features include a chloro-substituted phenyl ring and a trifluoromethoxy group, enhancing its reactivity and potential as an intermediate in synthesizing bioactive compounds. The α,β-unsaturated carboxylic acid moiety allows for further functionalization via conjugate addition or polymerization. The presence of electron-withdrawing groups improves stability and influences electronic properties, making it valuable in designing enzyme inhibitors or crop protection agents. This compound is typically handled under controlled conditions due to its reactive acrylate functionality. Its purity and well-defined structure support precise synthetic applications in medicinal chemistry and material science.
(E)-3-(3-chloro-5-(trifluoromethoxy)phenyl)acrylic acid structure
886761-68-8 structure
Product Name:(E)-3-(3-chloro-5-(trifluoromethoxy)phenyl)acrylic acid
CAS No:886761-68-8
MF:C10H6ClF3O3
MW:266.601052761078
CID:1006946
PubChem ID:17750826
Update Time:2025-06-07

(E)-3-(3-chloro-5-(trifluoromethoxy)phenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

    • (E)-3-(3-chloro-5-(trifluoromethoxy)phenyl)acrylic acid
    • 1588505-18-3
    • (2E)-3-[3-CHLORO-5-(TRIFLUOROMETHOXY)PHENYL]PROP-2-ENOIC ACID
    • GRFHXCIHHZCISP-OWOJBTEDSA-N
    • 3-(3-Chloro-5-(trifluoromethoxy)phenyl)acrylic acid
    • MFCD06660339
    • JS-4510
    • AKOS015956742
    • 3-[3-Chloro-5-(trifluoromethoxy)phenyl]prop-2-enoicacid
    • 886761-68-8
    • SCHEMBL17310936
    • (E)-3-[3-chloro-5-(trifluoromethoxy)phenyl]prop-2-enoic acid
    • SCHEMBL17310937
    • 3-Chloro-5-(trifluoromethoxy)cinnamic acid
    • CS-0447479
    • Inchi： 1S/C10H6ClF3O3/c11-7-3-6(1-2-9(15)16)4-8(5-7)17-10(12,13)14/h1-5H,(H,15,16)/b2-1+
    • InChI Key： GRFHXCIHHZCISP-OWOJBTEDSA-N
    • SMILES： ClC1C=C(C=C(/C=C/C(=O)O)C=1)OC(F)(F)F

Computed Properties

  • Exact Mass: 265.9957562g/mol
  • Monoisotopic Mass: 265.9957562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 46.5Ų

(E)-3-(3-chloro-5-(trifluoromethoxy)phenyl)acrylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015016182-1g
3-Chloro-5-(trifluoromethoxy)cinnamic acid
 886761-68-8 97%
1g
 $1445.30 2023-08-31

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